Cas no 143327-83-7 (Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester
• CAS No: 143327-83-7
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 108289
• PubChem ID: 45092127
• Update Time: 2025-04-18

Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-ethynyl-3-methylbutyl]-, 1,1-dimethylethyl ester
• CS-0437016
• 143327-83-7
• AKOS040766051
• tert-Butyl (S)-(5-methylhex-1-yn-3-yl)carbamate
• tert-butyl N-[(3S)-5-methylhex-1-yn-3-yl]carbamate

• Inchi： 1S/C12H21NO2/c1-7-10(8-9(2)3)13-11(14)15-12(4,5)6/h1,9-10H,8H2,2-6H3,(H,13,14)/t10-/m1/s1
• InChI Key： CMYNZXXEAUNNLO-SNVBAGLBSA-N
• SMILES： O(C(N[C@H](C#C)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.157
• Monoisotopic Mass: 211.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 2.8